Cas no 117897-59-3 (Benzenemethanol-d,3-nitro- (9CI))

Benzenemethanol-d,3-nitro- (9CI) structure
117897-59-3 structure
Product Name:Benzenemethanol-d,3-nitro- (9CI)
CAS No:117897-59-3
MF:C7H7NO3
MW:154.141543626785
CID:131672
PubChem ID:102602341
Update Time:2025-04-19

Benzenemethanol-d,3-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol-d,3-nitro- (9CI)
    • 3-NITROBENZYL ALCOHOL-OD
    • 117897-59-3
    • 1-(Deuteriooxymethyl)-3-nitrobenzene
    • Inchi: 1S/C7H7NO3/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4,9H,5H2/i9D
    • InChI Key: CWNPOQFCIIFQDM-QOWOAITPSA-N
    • SMILES: O([2H])CC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 155.05515
  • Monoisotopic Mass: 154.048869831g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 52.37
  • LogP: 1.61030
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